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Compound of Interest

Compound Name: Bis-PEG13-PFP ester

Cat. No.: B3101053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis-PEG13-PFP ester, a
homobifunctional crosslinker, with a focus on its molecular characteristics, applications in

bioconjugation, and detailed experimental protocols.

Core Concepts:
Bis-PEG13-PFP ester is a chemical compound featuring a 13-unit polyethylene glycol (PEG)

spacer flanked by two pentafluorophenyl (PFP) ester functional groups. This structure allows

for the covalent conjugation of molecules containing primary or secondary amines, forming

stable amide bonds. The hydrophilic PEG linker enhances the water solubility of the resulting

conjugate. PFP esters are noted for their high reactivity towards amines and greater stability

against hydrolysis compared to other amine-reactive esters like N-hydroxysuccinimide (NHS)

esters.[1][2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for Bis-PEG13-PFP ester.
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Property Value References

Molecular Weight 1022.87 g/mol [3][4]

Exact Mass 1022.3400 g/mol

Chemical Formula C₄₂H₅₆F₁₀O₁₇

CAS Number 1383567-59-6

Purity ≥98%

Spacer Arm Length 50.0 Å

Experimental Protocols
Principle of PFP Ester Chemistry
PFP esters are highly effective acylating agents that react with nucleophiles, particularly

primary and secondary amines, to form stable amide bonds. The electron-withdrawing nature

of the pentafluorophenyl group makes the carbonyl carbon highly susceptible to nucleophilic

attack. This reaction is efficient and results in the release of pentafluorophenol as a byproduct.

PFP esters are less prone to hydrolysis in aqueous media compared to NHS esters, offering a

wider window for conjugation reactions.

General Protocol for Protein Crosslinking
This protocol outlines a general procedure for crosslinking proteins using Bis-PEG13-PFP
ester. Optimization may be required for specific applications.

Materials:

Bis-PEG13-PFP ester

Amine-containing protein(s)

Conjugation Buffer: Amine-free buffer such as Phosphate-Buffered Saline (PBS), HEPES, or

borate buffer, pH 7.2-8.0. Avoid buffers containing primary amines like Tris or glycine.
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Dry, polar aprotic organic solvent such as Dimethylsulfoxide (DMSO) or Dimethylformamide

(DMF).

Quenching Buffer: 1M Tris-HCl, pH 8.0, or 1M glycine.

Desalting column or dialysis equipment for purification.

Procedure:

Protein Preparation:

Dissolve the protein(s) to be crosslinked in the Conjugation Buffer at a concentration of

0.1-10 mg/mL.

If the protein sample is in a buffer containing primary amines, exchange it with the

Conjugation Buffer using dialysis or a desalting column.

Crosslinker Preparation:

Immediately before use, dissolve the Bis-PEG13-PFP ester in a minimal amount of dry

DMSO or DMF to prepare a stock solution (e.g., 10-100 mM). The reagent is moisture-

sensitive. Do not prepare stock solutions for long-term storage.

Crosslinking Reaction:

Add the Bis-PEG13-PFP ester stock solution to the protein solution. A 10- to 50-fold molar

excess of the crosslinker over the protein is a common starting point. The optimal ratio

should be determined empirically.

Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C.

Reaction times and temperatures may be optimized.

Quenching the Reaction:

Add the Quenching Buffer to the reaction mixture to a final concentration of 20-50 mM.

Incubate for 15-30 minutes at room temperature to quench any unreacted PFP esters.
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Purification:

Remove excess crosslinker and byproducts by dialysis or using a desalting column.

Visualizations
Reaction of Bis-PEG13-PFP Ester with Amines
The following diagram illustrates the reaction mechanism of a PFP ester with a primary amine,

resulting in the formation of a stable amide bond.
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HO-PFP
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Caption: Reaction of a PFP ester with a primary amine.

General Experimental Workflow for Bioconjugation
This diagram outlines the key steps in a typical bioconjugation experiment using Bis-PEG13-
PFP ester.
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Caption: General workflow for bioconjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Bis-PEG13-PFP Ester].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3101053#bis-peg13-pfp-ester-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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